(E)-4-(((4-acetamidophenyl)imino)methyl)phenyl nicotinate

• IUPAC Name: [4-[(4-acetamidophenyl)iminomethyl]phenyl] pyridine-3-carboxylate
• InChI: InChI=1S/C21H17N3O3/c1-15(25)24-19-8-6-18(7-9-19)23-13-16-4-10-20(11-5-16)27-21(26)17-3-2-12-22-14-17/h2-14H,1H3,(H,24,25)
• InChI Key: HXRAYWHBSQCDDC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N=CC2=CC=C(C=C2)OC(=O)C3=CN=CC=C3
• Molecular Formula: C21H17N3O3
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of an acetamidophenyl aldehyde with a nicotinic acid derivative. Detailed synthetic pathways and reaction conditions can be found in relevant literature.

Scientific Research Applications

Boronic Acid Derivatives and Drug Design

Boronic acids and their esters, including our compound of interest, play a crucial role in drug design. Researchers have explored their potential as boron carriers for neutron capture therapy. However, it’s essential to note that these compounds are only marginally stable in water. Hydrolysis of some phenylboronic pinacol esters occurs, and the kinetics depend on substituents in the aromatic ring. Moreover, the pH significantly influences the reaction rate, with acceleration observed at physiological pH. .

Antioxidant Activity and Heterocyclic Compounds

Our compound has been utilized to construct novel heterocycles. For instance:

Notably, the hydrazone and oxime derivatives (12a and 12b) derived from our compound demonstrate potent in vitro antioxidant activity. .

Analgesic Properties and Acetaminophen

While not directly related to our compound, it’s interesting to mention that acetaminophen (paracetamol) is a widely used analgesic and antipyretic drug. It is the major metabolite of acetanilid and phenacetin, both of which were once commonly used for pain relief. .